Redox-neutral carbon–heteroatom bond formation under photoredox catalysis†
Chemical Communications Pub Date: 2023-05-04 DOI: 10.1039/D3CC01873C
Abstract
Recently, visible-light-mediated photoredox catalysis has been emerging as one of the fastest growing fields in organic chemistry because of its low cost, easy availability and environmental benignness. In the past five years, a new yet challenging trend, visible-light-induced redox-neutral carbon–heteroatom bond formation reaction involving presumed radical intermediates, has been flourishing rapidly. Although mostly transition metal-based photoredox catalysts were reported, a few organophotoredox catalysts have also shown efficacy towards carbon–heteroatom bond formation reactions. This review intends to summarize the recent research progress in redox-neutral carbon–heteroatom bond formations based on active intermediate(s) involved under photoredox catalysis.
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